N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C21H15F3N4O/c1-13-6-7-14(18-12-28-9-3-8-25-20(28)27-18)11-17(13)26-19(29)15-4-2-5-16(10-15)21(22,23)24/h2-12H,1H3,(H,26,29)
• InChI Key: UICAQJXNYCSPGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CN3C=CC=NC3=N2)NC(=O)C4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C21H15F3N4O
• Molecular Weight: 396.4 g/mol

Description

Imidazo[1,2-a]pyridines and imidazo[1,2-a]pyrimidines are valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. They are found in many drugs and have the potential to be used as organoelectronic materials and fluorescent materials.

Synthesis Analysis

The synthesis of various derivatives of these scaffolds has been achieved by a wide range of methodologies over the last decade. The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives.

Molecular Structure Analysis

These compounds are nitrogen heterocycles, which are some of the most important compounds found in nature or synthesized otherwise. These heterocyclic rings are found almost invariably in living systems ranging from the tiniest prokaryotes to the largest eukaryotes.

Chemical Reactions Analysis

Recent advances in radical reactions for the direct functionalization of imidazo[1,2-a]pyridines have been summarized, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies.

Scientific Research Applications

Anticancer Agents

• . Researchers have explored this scaffold for developing inhibitors targeting specific cancer mutations, such as KRAS G12C. Compound I-11, derived from imidazo[1,2-a]pyridine, demonstrated potent anticancer effects against KRAS G12C-mutated cells. This highlights the compound’s potential as a lead candidate for treating intractable cancers.

Optoelectronic Materials

• . Their unique electronic structure makes them suitable for use in organic light-emitting diodes (OLEDs), sensors, and other light-emitting materials.

Drug Development

• The compound’s core structure has attracted attention in medicinal chemistry. . Its structural features make it a valuable building block for creating new pharmaceutical agents.

Mechanism of Action

While the specific mechanism of action for “N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)-3-(trifluoromethyl)benzamide” is not available, it’s worth noting that many drugs containing imidazo[1,2-a]pyridines and imidazo[1,2-a]pyrimidines moieties are quite important due to their ability to bind with various living systems.

Future Directions

The potential of various derivatives of imidazo[1,2-a]pyridines and imidazo[1,2-a]pyrimidines to be used not only as drugs, but also as organoelectronic materials; fluorescent materials, etc. cannot be ignored. This suggests a promising future direction for these compounds.